Cas no 2409597-19-7 (4-(benzo[d][1,3]dioxol-5-yl)piperidine HCl)

• Product Name: 4-(benzo[d][1,3]dioxol-5-yl)piperidine HCl
• CAS No: 2409597-19-7
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5194683
• Update Time: 2025-06-14

4-(benzo[d][1,3]dioxol-5-yl)piperidine HCl Chemical and Physical Properties

Names and Identifiers

• 4-(benzo[d][1,3]dioxol-5-yl)piperidine HCl
• 4-(1,3-benzodioxol-5-yl)piperidine;hydrochloride
• 4-(benzo[d][1,3]dioxol-5-yl)piperidine hydrochloride
• starbld0015156

• Inchi： 1S/C12H15NO2.ClH/c1-2-11-12(15-8-14-11)7-10(1)9-3-5-13-6-4-9;/h1-2,7,9,13H,3-6,8H2;1H
• InChI Key： DFQCFITYZDGGGJ-UHFFFAOYSA-N
• SMILES： Cl.O1COC2=CC=C(C=C12)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 216
• Topological Polar Surface Area: 30.5

Additional information on 4-(benzo[d][1,3]dioxol-5-yl)piperidine HCl

Comprehensive Analysis of 4-(benzo[d][1,3]dioxol-5-yl)piperidine HCl (CAS No. 2409597-19-7): Properties, Applications, and Research Insights

The compound 4-(benzo[d][1,3]dioxol-5-yl)piperidine HCl (CAS No. 2409597-19-7) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This piperidine derivative, characterized by a benzodioxole moiety, exhibits notable interactions with biological targets, making it a subject of interest for drug discovery and neuroscience studies. Researchers are particularly intrigued by its potential role in modulating central nervous system (CNS) receptors, which aligns with current trends in addressing neurological disorders and mental health conditions.

In recent years, the demand for novel piperidine-based compounds has surged, driven by their versatility in medicinal chemistry. The HCl salt form of this compound enhances its solubility and bioavailability, critical factors for preclinical development. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry confirm its high purity (>98%), meeting stringent standards for research use. These properties position 2409597-19-7 as a valuable reference standard in pharmacokinetic studies and structure-activity relationship (SAR) investigations.

The structural motif of benzo[d][1,3]dioxole in this compound is particularly noteworthy, as it appears in several FDA-approved drugs targeting neurotransmitter pathways. This has led to growing searches for "piperidine derivatives for CNS research" and "benzodioxole pharmacological effects" across academic databases. Current studies explore its potential as a precursor for selective receptor modulators, with some literature suggesting possible applications in mood disorder research. However, comprehensive clinical data remains limited, emphasizing the need for further controlled studies.

From a synthetic chemistry perspective, the preparation of 4-(benzo[d][1,3]dioxol-5-yl)piperidine HCl involves multi-step organic transformations, including Buchwald-Hartwig amination and subsequent salt formation. The compound's crystalline properties have been characterized by X-ray diffraction, revealing important packing patterns that influence its stability. These technical details are frequently searched by medicinal chemists optimizing heterocyclic compound synthesis, reflecting the compound's relevance in modern drug design workflows.

Environmental and safety assessments indicate that 2409597-19-7 requires standard laboratory handling precautions, similar to other research-grade organic compounds. Proper storage conditions (typically 2-8°C in airtight containers) maintain its long-term stability. The compound's structure-activity profile continues to be explored in computational chemistry studies, particularly in molecular docking simulations with various receptor proteins. This aligns with current research trends toward computer-aided drug design (CADD) and virtual screening methodologies.

Emerging publications suggest potential interest in the metabolic pathways of this compound, particularly its cytochrome P450 interactions—a hot topic in pharmacokinetic optimization. While not currently approved for therapeutic use, its structural analogs appear in patents related to neurological therapeutics, driving organic search traffic for "piperidine CNS agents" and "benzodioxole medicinal chemistry." Researchers should note that all applications remain strictly experimental, with necessary approvals required for biological studies.

The analytical characterization of 4-(benzo[d][1,3]dioxol-5-yl)piperidine HCl reveals distinctive spectroscopic signatures, particularly in its infrared spectrum (showing characteristic N-H stretches at ~2500 cm⁻¹) and proton NMR (displaying aromatic protons at δ 6.7-7.1 ppm). These spectral data are crucial for quality control in synthetic projects and are frequently referenced in methodology papers about heterocyclic compound analysis—a common search query among analytical chemists.

Ongoing research explores the compound's potential in neuropharmacology, with particular attention to its binding affinities for various receptor subtypes. Preliminary in vitro data suggest interesting selectivity patterns, though researchers emphasize the need for comprehensive in vivo validation. The scientific community's interest is reflected in increasing citations of this CAS-registered compound in recent years, particularly in contexts exploring structure-based drug discovery approaches.